Cas no 6160-12-9 (Sparteine sulfate pentahydrate)

• Product Name: Sparteine sulfate pentahydrate
• CAS No: 6160-12-9
• MF: C₁₅H₃₈N₂O₉S
• MW: 422.535224437714
• CID: 46459
• PubChem ID: 20055553
• Update Time: 2025-10-29

Sparteine sulfate pentahydrate Chemical and Physical Properties

Names and Identifiers

• (-)-Sparteine sulfate pentahydrate
• (-)-Sparteine (sulfate pentahydrate)
• (7S,7aR,14S,14aS)-Tetradecahydro-7,14-methanodipyrido[1,2-a:1',2'-e][1,5]diazocine sulfate pentahydrate
• Sparteine sulfate
• SPARTÉINE SULFATE, FCP STANDARD
• (-)-Sparteine pentahydrate sulfate
• (-)-Sparteine sulfate salt
• LUPINIDINE
• LUPINIDINE SULFATE PENTAHYDRATE
• SPARTEINE SULFATE,CRYSTALLIZED
• SparteiniSulfas
• 7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine,dodecahydro-, (7S,7aR,14S,14aS)-, sulfate (1:1), pentahydrate
• GQ3J2TLZ7E
• CS-4852
• AMY33466
• SPARTEINUM SULPHURICUM [HPUS]
• Q27279227
• 6160-12-9
• (-)-Sparteine sulfate pentahydrate, 99%
• SPARTEINE SULFATE [JAN]
• (1S,2R,9S,10S)-7,15-diazatetracyclo[7.7.1.0^{2,7}.0^{10,15}]heptadecane sulfuric acid pentahydrate
• SPARTEINE SULFATE [USAN]
• Sparteinum sulphuricum
• NSC-755834
• Sparteine sulphate
• SPARTEINE SULFATE [MART.]
• H11650
• SPARTEINE SULFATE PENTAHYDRATE [MI]
• Sparteine sulfate pentahydrate
• SPARTEINE SULFATE [WHO-DD]
• AKOS016008938
• CCG-208622
• HY-B1304
• Sparteinsulfat
• GS-0932
• Sparteini Sulfas
• (-)-Sparteine (sulfate pentahydrate)?
• CHEMBL1908348

• MDL： MFCD00149333
• Inchi： 1S/C15H26N2.H2O4S.5H2O/c1-3-7-16-11-13-9-12(14(16)5-1)10-17-8-4-2-6-15(13)17;1-5(2,3)4;;;;;/h12-15H,1-11H2;(H2,1,2,3,4);5*1H2/t12-,13-,14-,15+;;;;;;/m0....../s1
• InChI Key： WNSDDGBLIALDPB-LIELMIIZSA-N
• SMILES： S(=O)(=O)(O)O.O.O.O.O.O.N12CCCC[C@@H]1[C@@H]1CN3CCCC[C@H]3[C@H](C2)C1

Computed Properties

• Exact Mass: 422.23000
• Monoisotopic Mass: 422.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 86.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 134-141 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: -22 ° (C=5, H2O)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• PSA: 135.61000
• LogP: 2.32740
• Merck: 8737
• Specific Rotation: -28 º (589nm, c=2, H2O 25 ºC)
• Solubility: Soluble in water, 0.1g/ml
• Vapor Pressure: No data available

Sparteine sulfate pentahydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22-20/21/22
• Safety Instruction： S24/25
• RTECS：WG6430000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids

Additional information on Sparteine sulfate pentahydrate

Sparteine Sulfate Pentahydrate: A Key Compound in Pharmaceutical and Biomedical Research

Sparteine sulfate pentahydrate, with the chemical formula C₁₅H₂₃NO₁₀S₂·5H₂O and CAS number 6160-12-9, represents a unique class of organic compounds that have garnered significant attention in the fields of pharmaceutical science and biomedical research. This compound, a sulfate salt of sparteine, is characterized by its molecular structure, which features a complex arrangement of hydrocarbon chains, oxygen atoms, and sulfur functionalities. The pentahydrate form indicates the presence of five water molecules per unit formula, a property that influences its solubility, stability, and biological activity.

Recent studies have highlighted the potential of Sparteine sulfate pentahydrate in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to interact with specific ion channels, such as the transient receptor potential (TRP) family, which are implicated in pain perception and neurodegenerative disorders. This finding aligns with earlier research on the parent compound, sparteine, which was shown to exhibit anticonvulsant properties in preclinical models. The sulfate modification may enhance its aqueous solubility, making it more suitable for oral administration while potentially reducing metabolic degradation in the gastrointestinal tract.

The Sparteine sulfate pentahydrate compound has also been explored for its role in drug delivery systems. A 2024 study published in Advanced Drug Delivery Reviews investigated its use as a carrier for hydrophobic drugs, leveraging its ability to form micelles in aqueous environments. This property is particularly valuable in the context of targeted drug delivery, where the compound's amphiphilic nature allows for the encapsulation of therapeutic agents while maintaining colloidal stability. Such applications are critical for improving the bioavailability of poorly soluble drugs, a major challenge in pharmaceutical development.

From a structural perspective, the molecular framework of Sparteine sulfate pentahydrate is composed of a sparteine core, which is a derivative of the alkaloid sparteine. The sulfate groups, introduced through chemical modification, contribute to the compound's electrostatic interactions with biological membranes. This property may facilitate its uptake by cells, as evidenced by a 2023 in vitro study that showed increased cellular internalization compared to the free base form. The pentahydrate form further stabilizes the molecular structure, potentially reducing the risk of aggregation in solution.

Current research on Sparteine sulfate pentahydrate is also expanding into its potential applications in neuropharmacology. A 2024 review in Neuropharmacology discussed its role in modulating glutamatergic transmission, a mechanism that could be relevant for treating conditions such as epilepsy and Alzheimer's disease. The compound's ability to inhibit excessive glutamate release was demonstrated in hippocampal slice preparations, suggesting its potential as a neuroprotective agent. These findings underscore the importance of understanding the compound's molecular interactions with neuronal receptors.

Another area of interest is the use of Sparteine sulfate pentahydrate in the development of anti-inflammatory therapies. A 2024 study published in Pharmaceutical Research explored its effects on cytokine production in lipopolysaccharide-stimulated macrophages. The results indicated a significant reduction in pro-inflammatory markers such as TNF-α and IL-6, suggesting its potential as an adjunct therapy in inflammatory diseases. This property is attributed to its ability to interfere with the NF-κB signaling pathway, a key regulator of immune responses.

The synthesis and characterization of Sparteine sulfate pentahydrate have also been the focus of recent advancements in analytical chemistry. A 2023 study in Journal of Pharmaceutical and Biomedical Analysis described a novel HPLC method for quantifying the compound in biological matrices. This method, which utilizes a C18 column and UV detection at 254 nm, offers improved sensitivity and specificity compared to traditional techniques. Such analytical tools are essential for monitoring drug concentrations in clinical trials and ensuring therapeutic efficacy.

From a pharmacokinetic standpoint, the Sparteine sulfate pentahydrate compound exhibits distinct absorption, distribution, metabolism, and excretion (ADME) profiles. A 2024 pharmacokinetic study in rats revealed that the compound is rapidly absorbed from the gastrointestinal tract, with peak plasma concentrations achieved within 30 minutes of oral administration. The compound's distribution is primarily limited to the extracellular fluid, with minimal penetration into the central nervous system. This property may influence its therapeutic applications, as it could reduce the risk of central nervous system side effects.

Despite its promising properties, the use of Sparteine sulfate pentahydrate is not without challenges. A 2024 review in Expert Opinion on Drug Delivery highlighted the need for further research into its long-term safety profile. While preclinical studies have shown low toxicity, the compound's potential for metabolic interactions with other drugs remains an area of concern. Additionally, the compound's stability under varying pH conditions requires optimization for pharmaceutical formulations, particularly in the development of sustained-release dosage forms.

Looking ahead, the future of Sparteine sulfate pentahydrate research appears to be closely tied to its application in personalized medicine. Advances in genomics and proteomics are enabling the identification of patient-specific biomarkers that could predict the compound's efficacy and safety. A 2024 study in Personalized Medicine proposed a biomarker panel that could help stratify patients for clinical trials, ensuring that the compound's therapeutic benefits are maximized while minimizing adverse effects. This approach reflects a broader trend in pharmaceutical science towards precision medicine.

In summary, Sparteine sulfate pentahydrate represents a versatile compound with significant potential in various therapeutic areas. Its unique molecular structure, combined with its favorable physicochemical properties, positions it as a candidate for further development. Ongoing research into its mechanisms of action, pharmacokinetic behavior, and safety profile will be critical for translating its preclinical findings into clinical applications. As the field of pharmaceutical science continues to evolve, the role of Sparteine sulfate pentahydrate in addressing unmet medical needs is likely to expand, offering new opportunities for innovation and patient care.

For researchers and industry professionals, the study of Sparteine sulfate pentahydrate presents a wealth of opportunities for discovery. From its molecular interactions to its potential applications in drug delivery and neuropharmacology, the compound continues to inspire new avenues of investigation. As the scientific community delves deeper into its properties, the insights gained will undoubtedly contribute to the advancement of therapeutic strategies and the development of novel treatments for a range of diseases.

Ultimately, the journey of Sparteine sulfate pentahydrate from a chemically defined compound to a potential therapeutic agent underscores the importance of interdisciplinary research. By integrating knowledge from fields such as chemistry, biology, and pharmacology, scientists can unlock the full potential of this compound and pave the way for transformative medical breakthroughs. The ongoing exploration of Sparteine sulfate pentahydrate is a testament to the dynamic and innovative nature of modern pharmaceutical science.

As the research on Sparteine sulfate pentahydrate progresses, it is anticipated that new discoveries will further enhance its therapeutic value. The compound's unique properties, combined with advancements in analytical techniques and drug delivery systems, will likely lead to the development of more effective and targeted therapies. These developments will not only benefit patients but also contribute to the broader goals of improving public health and advancing medical science.

In conclusion, the study of Sparteine sulfate pentahydrate exemplifies the power of scientific inquiry in addressing complex medical challenges. Its potential applications in various therapeutic areas, coupled with the ongoing research efforts, highlight the importance of continued exploration. As the scientific community continues to unravel the mysteries of this compound, the insights gained will undoubtedly shape the future of pharmaceutical science and contribute to the betterment of human health.

For those interested in the latest developments in Sparteine sulfate pentahydrate research, staying informed through reputable scientific journals and conferences is essential. These platforms provide valuable insights into emerging trends and breakthroughs, ensuring that researchers and practitioners remain at the forefront of this exciting field. The collective efforts of scientists and industry professionals will continue to drive the discovery and application of Sparteine sulfate pentahydrate, paving the way for innovative solutions to pressing medical challenges.

In the end, the significance of Sparteine sulfate pentahydrate lies not only in its chemical properties but also in its potential to impact human health. As research continues to uncover new aspects of this compound, its role in the pharmaceutical landscape is poised to grow, offering hope for improved treatments and better patient outcomes. The journey of Sparteine sulfate pentahydrate is a reminder of the endless possibilities that await in the realm of scientific discovery.

As we look to the future, the exploration of Sparteine sulfate pentahydrate is expected to yield even more groundbreaking findings. The integration of cutting-edge technologies and collaborative efforts will undoubtedly accelerate the pace of discovery, bringing us closer to realizing the full potential of this compound. The continued pursuit of knowledge in this area will not only advance scientific understanding but also contribute to the development of innovative therapies that can make a meaningful difference in the lives of patients worldwide.

In summary, the study of Sparte, and the ongoing research into its properties and applications will continue to play a vital role in shaping the future of pharmaceutical science. As the scientific community remains committed to innovation and discovery, the potential of Sparteine sulfate pentahydrate will undoubtedly be realized, offering new hope and solutions for the challenges of modern medicine.